Matrix protein 1 (229-237)

• sequence: YLEKESIYY
• source: Human respiratory syncytial virus
• Synonym: Matrix protein 1 (229-237)

Description

Matrix Protein 1 (229-237) is a peptide fragment derived from the matrix protein (M) of rhabdoviruses, a family of single-stranded RNA viruses. The matrix protein is a multifunctional structural component critical for viral assembly, budding, and modulation of host cell processes such as apoptosis and immune evasion . While the full-length matrix protein is approximately 229–237 amino acids long in certain viral strains, the (229-237) epitope represents a short, immunogenic peptide sequence. However, the exact biological function, structural conformation, and clinical relevance of this specific epitope remain underexplored in the provided evidence.

Comparison with Similar Compounds

Structural and Functional Comparison

Matrix Protein 1 (229-237) belongs to a class of tumor antigen-derived peptides listed by Creative Peptides (Table 1). Key similarities and differences with related peptides include:

Table 1: Comparison of Tumor Antigen-Derived Peptides

CAT#	Product Name	M.W. (g/mol)	Molecular Formula	Key Features
ta-003	Matrix Protein 1 (229-237)	-	-	Immunogenic epitope; viral origin
ta-002	Matrix Protein 1 (27-35)	-	-	Shorter epitope; potential MHC binding
ta-004	Mucin-1 Precursor (12-20)	-	-	Mucin family; cancer biomarker
ta-010	MART-1(27-35)	813.98	C37H67N9O11	Melanoma-associated antigen
ta-014	gp100(209-217)	1005.12	C46H72N10O15	Melanoma glycoprotein; T-cell target

• Structural Features : Unlike MART-1(27-35) and gp100(209-217), which have defined molecular weights and formulas, Matrix Protein 1 (229-237) lacks detailed structural data in the provided evidence. This limits direct comparisons of hydrophobicity, charge, or stability .
• Functional Roles: While MART-1 and gp100 are well-characterized melanoma antigens, Matrix Protein 1-derived peptides are associated with viral pathogenesis. For example, the full-length matrix protein in rhabdoviruses mediates viral budding and host immune suppression, but the (229-237) epitope’s role in antigen presentation or cross-reactivity is unspecified .

Analytical and Regulatory Considerations

• Characterization Methods: Mass Spectrometry: Parameters such as precursor mass tolerance (10 ppm) and peptide length (6–40 residues) are standardized for identifying cross-linked peptides, which could apply to validating Matrix Protein 1 (229-237) . Biophysical Techniques: Lower-resolution methods (e.g., SDS-PAGE, circular dichroism) are used to detect conformational stability in similar peptides, though they may miss minor structural alterations critical for immunogenicity .
• Regulatory Guidelines : For therapeutic use, peptides like Matrix Protein 1 (229-237) must adhere to strict quality controls, including batch-to-batch consistency and structural validation (e.g., via tandem mass spectrometry or NMR). Regulatory bodies emphasize comparative studies with natural analogs for biologics .